Cas no 104395-69-9 (1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane)

• Product Name: 1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane
• CAS No: 104395-69-9
• MF: C₃₁H₄₂N₄O₆S₃
• MW: 662.883384227753
• CID: 1089786
• PubChem ID: 11966769
• Update Time: 2025-09-22

1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane
• 1,4,8-tris-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
• 1,4,8,11-Tetraazacyclotetradecane, 1,4,8-tris[(4-methylphenyl)sulfonyl]-
• 1,4,8-tri(p-tosyl)-1,4,8,11-tetraazacyclotetradecane
• ACMC-20m76w
• AGN-PC-00IX30
• AK141434
• CTK0G6361
• SureCN3111901
• tris-(p-toluenesulfonyl)-1,4,8,11-tetraazacyclotetradecane
• 4,8,11 -Tris(p-tolylsulfonyl)-1,4,8,11-tetraazacyclotetradecane
• 1,4,8,11-Tetraazacy clotetradecance, 1,4,8-tris[(4 Methylphenyl)sufonyl]-
• AKOS022173286
• DTXSID40474903
• 104395-69-9
• N,N',N''-Tri(tosyl)cyclam
• 1,4,8-Tris[(4-methylphenyl)sulfonyl]-1,4,8,11-tetraazacyclotetradecane
• 1,4,8-tris(4-methylbenzenesulfonyl)-1,4,8,11-tetraazacyclotetradecane
• UWX2FG5LJT
• SCHEMBL3111901
• AGQXRPMVTPWIED-UHFFFAOYSA-N

• Inchi： 1S/C31H42N4O6S3/c1-26-6-12-29(13-7-26)42(36,37)33-21-5-22-35(44(40,41)31-16-10-28(3)11-17-31)25-24-34(20-4-18-32-19-23-33)43(38,39)30-14-8-27(2)9-15-30/h6-17,32H,4-5,18-25H2,1-3H3
• InChI Key： AGQXRPMVTPWIED-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCN(CCNCCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 662.22696
• Monoisotopic Mass: 662.22664859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-87 ºC (toluene )
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 124.17
• LogP: 6.75260